Cas no 62407-09-4 (1,3,5-Pentanetrione, 1-phenyl-5-(2,4,5-trimethoxyphenyl)-)

• Product name: 1,3,5-Pentanetrione, 1-phenyl-5-(2,4,5-trimethoxyphenyl)-
• CAS No: 62407-09-4
• MF: C₂₀H₂₀O₆
• MW: 356.3692
• CID: 445810
• PubChem ID: 71386684

1,3,5-Pentanetrione, 1-phenyl-5-(2,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Pentanetrione, 1-phenyl-5-(2,4,5-trimethoxyphenyl)-
• 1-phenyl-5-(2,4,5-trimethoxyphenyl)pentane-1,3,5-trione
• DTXSID00808846
• 62407-09-4

• Inchi： InChI=1S/C20H20O6/c1-24-18-12-20(26-3)19(25-2)11-15(18)17(23)10-14(21)9-16(22)13-7-5-4-6-8-13/h4-8,11-12H,9-10H2,1-3H3
• InChI Key： RGHVLROVJNVJNO-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1C(=O)CC(=O)CC(=O)C2=CC=CC=C2)OC)OC

Computed Properties

• Exact Mass: 356.126
• Monoisotopic Mass: 356.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9